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Introduction

Mercaptan-terminated polymers have emerged as a versatile class of materials in the
formulation of high-performance adhesives. Their unique reactivity, facilitated by the terminal
thiol (-SH) groups, allows for rapid curing at ambient temperatures, excellent adhesion to a
variety of substrates, and the ability to formulate adhesives with a wide range of mechanical
properties. These polymers are particularly valued in applications requiring fast cure times,
good chemical and solvent resistance, and flexibility. This document provides detailed
application notes, experimental protocols, and performance data for mercaptan-terminated
polymer-based adhesives, with a focus on their application in research and development
settings.

Key Advantages of Mercaptan-Terminated Polymer
Adhesives

Mercaptan-terminated polymers, particularly in combination with epoxy resins, offer several
distinct advantages in adhesive formulations:

o Rapid Cure at Ambient Temperature: The high nucleophilicity of the mercaptide anion,
formed in the presence of a base catalyst, allows for rapid reaction with epoxides even at
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room temperature, with cure times ranging from seconds to a few hours.[1][2]

Excellent Adhesion: These adhesives exhibit strong bonding to a wide array of substrates,
including metals, plastics, glass, and concrete.[3]

Formulation Versatility: The properties of the adhesive, such as viscosity, cure rate, and
mechanical strength, can be readily tailored by modifying the polymer architecture (linear,
branched), the type of curing agent, and the concentration of accelerators.[1]

Low Temperature Flexibility: Many formulations based on mercaptan-terminated polymers,
such as polysulfides and polythioethers, retain their flexibility at low temperatures.

Chemical and Solvent Resistance: Polysulfide-based mercaptan polymers are known for
their excellent resistance to fuels and solvents.[1]

Common Types of Mercaptan-Terminated Polymers
iIn Adhesives

Several types of mercaptan-terminated polymers are commonly used in adhesive

formulations:

Polysulfides: These are the most traditional type, characterized by disulfide (-S-S-) linkages
in the polymer backbone. They offer excellent fuel and solvent resistance and good flexibility.

Polythioethers: These polymers feature thioether (-S-) linkages, which can provide improved
thermal stability and compatibility with other resins compared to polysulfides.

Mercaptan-Terminated Polyethers: These polymers offer good flexibility and adhesion and
are often used to modify the properties of other polymer systems.[4]

Mercaptan-Modified Epoxy Resins: In these systems, a mercaptan-containing compound is
used as a curing agent or co-curing agent for an epoxy resin, resulting in a durable and
versatile adhesive.

Data Presentation: Performance of Mercaptan-
Terminated Polymer Adhesives
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The following table summarizes typical performance data for mercaptan-terminated polymer-
based adhesives. It is important to note that these values are representative and can vary

significantly depending on the specific formulation, including the type of polymer, curing agent,
catalyst, and substrate.
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Formulation

Property Value Test Standard
Example
Epoxy resin cured
with a mercaptan

Lap Shear Strength 15 - 30 MPa ASTM D1002
hardener (on
aluminum)

Epoxy with 3 wt% self-

healing

epoxy/mercaptan 14.26 MPa ASTM D1002

microcapsules (on

aluminum)

Cure Time (Gel Time)

Accelerated
mercaptan/epoxy
system (e.g.,
Capcure® 3830-81)

3 - 5 minutes

Fast-cure
mercaptan/epoxy
system (e.g., Capcure
40 sec HV)

40 seconds

Polysulfide sealant

Serviceable cure in 8
hours at 52°C

Glass Transition (TQ)

Mercaptan-cured

bisphenol A epoxy

Slightly above room

temperature

DMA (ISO 6721)

Mercaptan-cured

multifunctional epoxy 50 - 60°C DMA (ISO 6721)
or novolac
_ , Liquid mercaptan- 500 - 2500 cP (0.5 -
Viscosity ] -
terminated polymer 2.5 Pa-s)
Hardness Polysulfide sealant 30 Durometer A ASTM D2240

Experimental Protocols
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Protocol 1: Preparation of a Two-Component Mercaptan-
Epoxy Adhesive

This protocol describes the preparation of a basic two-component adhesive system based on a
mercaptan-terminated polymer and a bisphenol A-based epoxy resin.

Materials:

o Mercaptan-terminated polymer (e.g., a liquid polysulfide or polythioether with known
mercaptan equivalent weight)

» Bisphenol A diglycidyl ether (DGEBA) based epoxy resin (with known epoxy equivalent
weight)

o Tertiary amine catalyst (e.g., 2,4,6-Tris(dimethylaminomethyl)phenol - DMP-30)
» Disposable mixing cups and stirring rods

» Weighing balance

Procedure:

o Calculate Stoichiometry: Determine the required amounts of the mercaptan-terminated
polymer (Part A) and the epoxy resin (Part B) based on a 1:1 stoichiometric ratio of
mercaptan groups to epoxy groups. The calculation is as follows:

o Mass of Part A = (Mercaptan Equivalent Weight of Part A/ Epoxy Equivalent Weight of
Part B) * Mass of Part B

+ Weigh Components: Accurately weigh the calculated amounts of the mercaptan-terminated
polymer into a clean, dry mixing cup.

o Add Catalyst: Add the tertiary amine catalyst to the mercaptan-terminated polymer. A
typical starting concentration is 1-5 parts per hundred parts of the mercaptan polymer. The
amount of catalyst will significantly influence the cure speed.
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Mix Part A: Thoroughly mix the catalyst with the mercaptan-terminated polymer until a
homogeneous mixture is obtained.

Add Epoxy Resin: Weigh the calculated amount of the epoxy resin into the mixing cup
containing the catalyzed mercaptan polymer.

Final Mixing: Immediately and thoroughly mix the two components for 2-3 minutes, ensuring
a uniform consistency. Avoid excessive air entrapment.

Application: The adhesive is now ready for application to the desired substrates.

Protocol 2: Determination of Lap Shear Strength (ASTM
D1002)

This protocol outlines the procedure for testing the shear strength of the prepared adhesive on

a standard substrate.

Materials and Equipment:

Prepared two-component mercaptan-epoxy adhesive

Standard test substrates (e.g., aluminum, steel, or plastic coupons, typically 1 inch wide)

Solvent for cleaning substrates (e.g., acetone, isopropanol)

Abrasive paper for surface preparation

Applicator for controlling bondline thickness

Clamps or fixtures to hold the bonded specimens during cure

Universal testing machine with a suitable load cell

Procedure:

Substrate Preparation:
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[e]

Clean the surfaces of the test coupons with a suitable solvent to remove any oil, grease,
or dirt.

[e]

Lightly abrade the bonding surfaces with abrasive paper to create a fresh, active surface.

(¢]

Clean the surfaces again with solvent to remove any loose particles.

[¢]

Allow the substrates to dry completely.

Adhesive Application:

o Prepare the adhesive as described in Protocol 1 immediately before use.

o Apply a thin, uniform layer of the mixed adhesive to one of the prepared substrate
surfaces.

Assembly of Lap Joint:

o Bring the two substrates together to form a single lap joint with a defined overlap area
(typically 0.5 inches).

o Use an appropriate method (e.g., shims, wires) to control the bondline thickness.

o Apply light pressure to ensure good contact and squeeze out any excess adhesive.

Curing:

o Clamp the assembled specimens and allow them to cure at ambient temperature for the
specified time (e.g., 24 hours for full cure).

Testing:

o Mount the cured specimen in the grips of the universal testing machine.

o Apply a tensile load at a constant rate of crosshead movement (typically 1.3 mm/min or
0.05 in/min) until failure occurs.

o Record the maximum load at failure.
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e Calculation:

o Calculate the lap shear strength in megapascals (MPa) or pounds per square inch (psi) by
dividing the maximum load by the overlap area.

Visualizations
Curing Mechanism of a Mercaptan-Epoxy Adhesive

The following diagram illustrates the base-catalyzed reaction between a mercaptan-
terminated polymer and an epoxy resin, which is the fundamental curing mechanism for this
type of adhesive.

Reactants

B:
(Base Catalyst, e.g., Tertiary Amine)

R'-CH(O)CH2
(Epoxy Resin)
Reaction Intermediates
) Cured Polymer Network
R-SH +B: R-S- __*Epoxy | R-CH(O7)CH2-S-R Y
(Mercaptan-Terminated Polymer) (Mercaptide Anion) o liemmeEEs) R-CH(OH)CH2-S-R
(Hydroxy-Thioether Linkage)

Click to download full resolution via product page

Caption: Curing reaction of a mercaptan-epoxy adhesive.

Experimental Workflow for Adhesive Formulation and
Testing

This diagram outlines the typical workflow for preparing and evaluating a mercaptan-
terminated polymer-based adhesive.
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1. Adhesive Formulation
- Select Polymer & Epoxy
- Calculate Stoichiometry

'

2. Component Mixing
- Add Catalyst to Mercaptan
- Mix with Epoxy Resin

l

3. Substrate Preparation &
Adhesive Application
- Clean & Abrade Substrates
- Apply Adhesive

l

4. Curing
- Assemble Lap Joint
- Cure at Ambient Temperature

l

5. Mechanical Testing
- Lap Shear Strength (ASTM D1002)
- Other tests (Peel, Impact)

'

6. Data Analysis
- Calculate Strength
- Characterize Failure Mode

Click to download full resolution via product page

Caption: Workflow for adhesive formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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